![molecular formula C8H9NO2S B3377911 2-Cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid CAS No. 136204-42-7](/img/structure/B3377911.png)
2-Cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid
Overview
Description
“2-Cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid” is a chemical compound that belongs to the class of organic compounds known as thiazole carboxylic acids and derivatives . These are heterocyclic compounds containing a thiazole ring which bears a carboxylic acid group (or a derivative thereof) .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of 22 compounds of thiazole-5-carboxylic acid derivatives was rationally designed and synthesized . All the compounds were characterized by using 1H and 13C NMR and tested against xanthine oxidase enzyme by spectrophotometric assay .Mechanism of Action
Target of Action
Thiazole derivatives have been known to interact with various biological targets, such as dna and topoisomerase ii .
Mode of Action
Some thiazole derivatives have been reported to bind to dna and interact with topoisomerase ii, resulting in dna double-strand breaks .
Biochemical Pathways
Thiazole derivatives, in general, have been associated with various biochemical pathways due to their diverse biological activities .
Result of Action
Some thiazole derivatives have been reported to cause dna double-strand breaks, leading to cell death .
Advantages and Limitations for Lab Experiments
2-Cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid has several advantages and limitations for laboratory experiments. One of the major advantages is its availability in large quantities and its low cost. This makes it an ideal starting material for organic synthesis. Additionally, this compound is relatively easy to synthesize, making it suitable for use in laboratory experiments. However, this compound is also limited in its solubility, making it difficult to work with in some experiments.
Future Directions
The potential applications of 2-Cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid are vast and are still being explored. Some potential future directions for this compound include its use in the development of new drugs and drug delivery systems, its application in the synthesis of new biologically active compounds, and its use in the study of biochemical and physiological effects of various compounds. Additionally, further research could be conducted on the mechanism of action of this compound, its solubility, and its potential toxicity.
Scientific Research Applications
2-Cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid has been extensively studied in the fields of medicinal chemistry, organic synthesis, and biochemistry. It has been used as an important building block for the synthesis of various biologically active compounds, such as inhibitors of enzymes, antibiotics, and anti-inflammatory agents. Additionally, this compound has been employed in the development of new drugs and drug delivery systems. It has been used as a starting material for the synthesis of several important drugs, including the anti-inflammatory drug etodolac and the anti-cancer drug doxorubicin.
Biochemical Analysis
Biochemical Properties
The thiazole ring in 2-Cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid is highly reactive due to the presence of an acidic proton at C-2 . This makes it a significant synthon for the production of a wide range of new chemical compounds
Cellular Effects
Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Molecular Mechanism
Thiazole derivatives have been found to inhibit xanthine oxidase, an enzyme involved in the metabolism of purines .
properties
IUPAC Name |
2-cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2S/c1-4-6(8(10)11)12-7(9-4)5-2-3-5/h5H,2-3H2,1H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYBUBSXEEWCBEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2CC2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
136204-42-7 | |
Record name | 2-cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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